Cas no 1805079-75-7 (5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carbonyl chloride)

• Product Name: 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carbonyl chloride
• CAS No: 1805079-75-7
• MF: C₈H₅Cl₂F₂NO
• MW: 240.034207105637
• CID: 4808449
• Update Time: 2025-06-30

5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carbonyl chloride

• Inchi： 1S/C8H5Cl2F2NO/c1-3-4(9)2-13-6(7(10)14)5(3)8(11)12/h2,8H,1H3
• InChI Key： GXCSHRJTUOUIME-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)Cl)C(C(F)F)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carbonyl chloride

Introduction to 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carbonyl chloride (CAS No. 1805079-75-7)

5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carbonyl chloride, identified by its CAS number 1805079-75-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways. Its unique structural features, including the presence of a chloro group, a difluoromethyl substituent, and a carbonyl chloride functionality, make it a versatile building block for medicinal chemists.

The significance of 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carbonyl chloride lies in its ability to undergo a variety of chemical transformations that are essential for drug development. The carbonyl chloride moiety, in particular, is highly reactive and can be used to form amide or ester bonds with nucleophiles, facilitating the construction of complex molecular architectures. This reactivity has been leveraged in the synthesis of novel compounds with potential therapeutic applications.

Recent advancements in synthetic chemistry have highlighted the utility of this compound in the development of small-molecule inhibitors. For instance, studies have demonstrated its role in the preparation of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The incorporation of the difluoromethyl group into these inhibitors has been shown to enhance metabolic stability and binding affinity, making such compounds more effective in vivo.

Moreover, the chloro substituent on the pyridine ring provides an additional site for functionalization, allowing for further derivatization and optimization of lead compounds. This flexibility has enabled researchers to explore diverse chemical space, leading to the discovery of new drug candidates with improved pharmacokinetic profiles.

In the realm of agrochemicals, 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carbonyl chloride has been utilized in the synthesis of novel pesticides and herbicides. The structural motifs present in this compound contribute to its efficacy against various pests by interfering with essential biological processes. The difluoromethyl group, in particular, has been shown to enhance the bioactivity of agrochemicals by improving their lipophilicity and resistance to degradation.

The compound's reactivity also makes it a valuable tool in mechanistic studies. Researchers have employed 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carbonyl chloride as a probe to understand reaction mechanisms involving carbonyl chlorides. These studies have provided insights into transition states and intermediates, contributing to the development of more efficient synthetic methodologies.

From a computational chemistry perspective, the electronic properties of this compound have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These calculations have helped elucidate its reactivity and provided guidance for designing more effective synthetic routes. The presence of both electrophilic and nucleophilic centers makes it an interesting subject for theoretical investigations.

The pharmaceutical industry has also explored derivatives of 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carbonyl chloride as potential treatments for neurological disorders. Preliminary studies suggest that certain analogs exhibit neuroprotective properties by modulating neurotransmitter release and receptor activity. The ability to fine-tune these properties through structural modifications offers promising avenues for further research.

In conclusion, 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carbonyl chloride (CAS No. 1805079-75-7) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.